![molecular formula C16H14FNO3 B4237678 N-(2-fluorophenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide](/img/structure/B4237678.png)
N-(2-fluorophenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Overview
Description
N-(2-fluorophenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as FUBIMINA, is a novel synthetic cannabinoid compound that has gained attention in recent years due to its potential applications in scientific research.
Mechanism of Action
N-(2-fluorophenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide acts as a potent agonist of the CB1 and CB2 receptors, which are G protein-coupled receptors that are widely distributed throughout the body. Activation of these receptors leads to the modulation of various signaling pathways, including the inhibition of adenylyl cyclase and the activation of mitogen-activated protein kinase (MAPK) and phosphatidylinositol 3-kinase (PI3K) pathways. This compound has also been shown to inhibit the uptake of the endocannabinoid anandamide, which may contribute to its effects on the endocannabinoid system.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and anxiolytic properties. It has been shown to reduce pain perception in animal models of acute and chronic pain, and to reduce inflammation in models of colitis and arthritis. This compound has also been shown to have anxiolytic effects in animal models of anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-fluorophenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is its high affinity for the CB1 and CB2 receptors, which makes it a potent tool for studying the endocannabinoid system. However, one limitation is that it is a relatively new compound, and its long-term effects and potential toxicity are not yet well understood.
Future Directions
There are several future directions for research on N-(2-fluorophenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One area of interest is its potential as a therapeutic agent for the treatment of pain, inflammation, and anxiety. Another area of interest is its potential as a tool for studying the endocannabinoid system and its role in various physiological and pathological conditions. Additionally, further research is needed to understand the long-term effects and potential toxicity of this compound, as well as its potential for abuse and dependence.
Scientific Research Applications
N-(2-fluorophenyl)-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been used in scientific research to study the endocannabinoid system and its role in various physiological and pathological conditions. It has been shown to have high affinity for the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system. This compound has been used to investigate the effects of cannabinoid receptor activation on pain perception, inflammation, and anxiety.
Properties
IUPAC Name |
N-(2-fluorophenyl)-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO3/c1-10-15(21-14-9-5-4-8-13(14)20-10)16(19)18-12-7-3-2-6-11(12)17/h2-10,15H,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBMBSWPGSPTNHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(OC2=CC=CC=C2O1)C(=O)NC3=CC=CC=C3F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.